Cas no 1067-52-3 (Methoxytributyltin)
Methoxytributyltin structure
Methoxytributyltin Properties
Names and Identifiers
-
- tri-n-butyltin methanolate
- Tributyltin methoxide
- Tri-n-butyltin methoxide
- tributyl(methoxy)stannane
- tri-n-Butylmethoxytin
- Methoxytributylstannane
- Tributylmethoxystannane
- Tributylmethoxytin
- Tributyltin methanolate
- Methoxytributyltin
- Tributylmethoxytin(IV)
- TRI-N-BUTYLTIN METHYLATE
- Tributyltin methoxide, 97%
- Tin, tributylmethoxy-
- DTXSID3074440
- Stannane, methoxytributyl-
- 1067-52-3
- UNII-9CFF2AFN2V
- NSC-202857
- AKOS025293700
- CS-0107283
- NSC 202857
- Q27272357
- EN300-7431014
- methanolate;tributylstannanylium
- H10724
- FT-0633271
- Stannane, tributylmethoxy-
- TRIBUTYLTIN METHOXIDE [MI]
- ?TRI-N-BUTYLTIN METHOXIDE
- EINECS 213-933-5
- NSC202857
- 9CFF2AFN2V
- s25346
- MFCD00009419
- SCHEMBL305434
- DB-040708
- TRIBUTYL(METHOXY)STANNANE
- Tri-n-Butyltin Methoxide
- TributylmethoxytinTributylmethoxy StannaneNSC 202857Tributyltin Methoxide
- Tri-n-butylmethoxytin
- Tri-n-butyltin methanolate
- +Expand
-
- MFCD00009419
- KJGLZJQPMKQFIK-UHFFFAOYSA-N
- InChI=1S/3C4H9.CH3O.Sn/c3*1-3-4-2;1-2;/h3*1,3-4H2,2H3;1H3;/q;;;-1;+1
- [CH2]CCC.[CH2]CCC.[CH2]CCC.C[O-].[Sn+]
- 3600960
Computed Properties
- 322.13200
- 0
- 1
- 3
- 322.132
- 15
- 115
- 0
- 0
- 0
- 0
- 0
- 1
- nothing
- nothing
- 0
- 9.2A^2
Experimental Properties
- 4.97860
- 9.23000
- n20/D 1.472(lit.)
- 286 ºC
- 95-97 ºC
- 0.0±0.6 mmHg at 25°C
- 99 ºC
- Not determined.
- Not determined
- Moisture Sensitive
- 1.115(lit.)
Methoxytributyltin Security Information
- 3
- 6.1(b)
- S35; S36/37/39; S45
- III
- III
- R21; R25; R36/38; R48/23/25; R50/53
- 6.1(b)
- T N
- UN 2788 6.1/PG 3
- H301-H312-H315-H319-H372-H410
-
Missing Phrase - N15.00950417-P260-P280-P305
P351
P338 - storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
- III
- 21-25-36/38-48/23/25-50/53
- Danger
- No
- 6.1(b)
Methoxytributyltin Customs Data
- 2931900090
-
China Customs Code:
2931900090Overview:
2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%
Summary:
2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%
Methoxytributyltin Price
Methoxytributyltin Suppliers
JU SHENG HUA XUE YAN JIU YUAN
Audited Supplier
(CAS:1067-52-3)
CHEN PAN
18064118002
1400838822@qq.com
HU BEI JU SHENG Technology Co., Ltd.
Audited Supplier
(CAS:1067-52-3)
WANG SHAN
18871490354
1400848866@qq.com
Shanghai Aladdin Biochemical Technology Co., Ltd
Audited Supplier
(CAS:1067-52-3)
A LA DING
anhua.mao@aladdin-e.com
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:1067-52-3)
TANG SI LEI
15026964105
2881489226@qq.com
Methoxytributyltin Related Literature
-
1. α-Phenylation of ketones via tin enolates catalysed by a palladium complexMasanori Kosugi,Isao Hagiwara,Takashi Sumiya,Toshihiko Migita J. Chem. Soc. Chem. Commun. 1983 344
-
2. Organometallic reactions. Part VI. The addition of the Sn–O bond to the carbonyl groupAlwyn G. Davies,W. R. Symes J. Chem. Soc. C 1967 1009
-
3. 1267. Organometallic reactions. Part III. Trimerisation of isocyanates by organotin alkoxides and oxidesA. J. Bloodworth,Alwyn G. Davies J. Chem. Soc. 1965 6858
-
4. 975. Organometallic reactions. Part I. The addition of tin alkoxides to isocyanatesA. J. Bloodworth,Alwyn G. Davies J. Chem. Soc. 1965 5238
-
5. Organometallic reactions. Part VII. Further addition reactions of tributyltin methoxide and of bistributyltin oxideA. J. Bloodworth,Alwyn G. Davies,S. C. Vasishtha J. Chem. Soc. C 1967 1309
-
Alwyn G. Davies,W. R. Symes J. Chem. Soc. C 1969 1892
-
Matthew Ball,Thomas Gregson,Hiroki Omori,Eric J. Thomas Org. Biomol. Chem. 2017 15 2740
-
8. Organometallic reactions. Part XIII. The reaction of trialkyltin alkoxides and of bistrialkyltin oxides with sulphur dioxide, sulphodi-imides, and sulphinylaminesAlwyn G. Davies,John D. Kennedy J. Chem. Soc. C 1968 2630
-
9. An approach to the C(17)–C(24) fragment of bryostatins: applications of stereoselective trisubstituted alkene formation by palladium(0) catalysed coupling of enol acetates and vinylic bromidesJordi Gracia,Eric J. Thomas J. Chem. Soc. Perkin Trans. 1 1998 2865
-
Alwyn G. Davies,John D. Kennedy J. Chem. Soc. C 1970 1570
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:1067-52-3)Methoxytributyltin
99%
250g
304.0